molecular formula C32H29N3O3 B13789898 3-(4,5-Dihydro-1,3-bis(4-methoxyphenyl)-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)-1H-indole CAS No. 76195-70-5

3-(4,5-Dihydro-1,3-bis(4-methoxyphenyl)-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)-1H-indole

Cat. No.: B13789898
CAS No.: 76195-70-5
M. Wt: 503.6 g/mol
InChI Key: UBGMUYZIDXVQME-UHFFFAOYSA-N
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Description

This compound is a complex heterocyclic molecule featuring an indole core substituted with a 4,5-dihydropyrazol-5-yl group and multiple 4-methoxyphenyl moieties. Its structural complexity arises from the fusion of pyrazoline and indole rings, both of which are known for their biological relevance.

Properties

CAS No.

76195-70-5

Molecular Formula

C32H29N3O3

Molecular Weight

503.6 g/mol

IUPAC Name

3-[2,5-bis(4-methoxyphenyl)-3,4-dihydropyrazol-3-yl]-2-(4-methoxyphenyl)-1H-indole

InChI

InChI=1S/C32H29N3O3/c1-36-24-14-8-21(9-15-24)29-20-30(35(34-29)23-12-18-26(38-3)19-13-23)31-27-6-4-5-7-28(27)33-32(31)22-10-16-25(37-2)17-11-22/h4-19,30,33H,20H2,1-3H3

InChI Key

UBGMUYZIDXVQME-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(NC4=CC=CC=C43)C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3-(4,5-Dihydro-1,3-bis(4-methoxyphenyl)-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)-1H-Indole with structurally or functionally analogous compounds from the evidence:

Compound Name Key Structural Features Biological Activity Synthesis Method Reference
3-(4,5-Dihydro-1,3-bis(4-methoxyphenyl)-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)-1H-Indole Indole core, dihydropyrazolyl group, three 4-methoxyphenyl substituents Not explicitly reported (inferred: potential anticancer/antimicrobial activity) Likely involves Pd-catalyzed cross-coupling or Vilsmeier–Haack reaction (analogous to )
3-{3-[1-(3-Chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-4,5-dihydro-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl}pyridine Pyridine core, thiazole-pyrazoline hybrid, 4-methoxyphenyl and chlorophenyl substituents IC50 = 23.01 μM (anticancer activity against unspecified cell lines) Multi-step synthesis with PdCl2(PPh3)2 and PCy3 catalysts ()
4-Amino-2-(4-chlorophenyl)-3-(4-methoxyphenyl)quinoline (4k) Quinoline core, 4-methoxyphenyl and chlorophenyl substituents Not explicitly reported (inferred: antimicrobial activity) PdCl2(PPh3)2-catalyzed cross-coupling with 4-methoxyphenylboronic acid ()
4-[3-(Biphenyl-4-yl)-1-phenyl-4,5-dihydro-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1H-pyrazole Pyrazole core, biphenyl and 4-methoxyphenyl substituents Analgesic activity (explicitly reported) Vilsmeier–Haack reaction or condensation ()

Key Observations:

Structural Diversity: The methoxyphenyl group is a common feature in bioactive heterocycles, enhancing lipophilicity and π-π stacking interactions. However, the indole core in the target compound may offer unique binding modes compared to pyridine or quinoline analogs .

Biological Activity : While the target compound lacks explicit activity data, its pyrazoline-indole scaffold aligns with derivatives showing anticancer () and analgesic () effects. The absence of a chlorophenyl or thiazole group (unlike ’s compound) may reduce cytotoxicity but improve selectivity.

Synthetic Approaches : The compound’s synthesis likely parallels methods in and , utilizing Pd-catalyzed cross-coupling for aryl group introduction or Vilsmeier–Haack formylation for pyrazoline formation .

Research Findings and Limitations

  • Computational Analysis : Tools like SHELXL () and Multiwfn () could elucidate the compound’s electron density distribution and optimize its crystal structure, though such data are absent in the evidence.
  • Biological Data Gaps: No direct IC50 or MIC values are available for the target compound, unlike its pyridine-thiazole analog in . Further assays are needed to validate inferred activities.
  • Structural Optimization : Compared to ’s analgesic pyrazole derivative, the indole core may offer enhanced CNS permeability, but this requires experimental validation.

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